molecular formula C25H21Br2P B048541 (2-Bromobenzyl)triphenylphosphonium bromide CAS No. 36901-75-4

(2-Bromobenzyl)triphenylphosphonium bromide

Cat. No. B048541
CAS RN: 36901-75-4
M. Wt: 512.2 g/mol
InChI Key: MIUPTFWVTVISEG-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Bromobenzyl)triphenylphosphonium bromide is a chemical compound with the IUPAC name (2-bromobenzyl)triphenylphosphonium bromide . It is used as a reagent in various chemical reactions .


Synthesis Analysis

The synthesis of (2-Bromobenzyl)triphenylphosphonium bromide involves the use of 2-Bromobenzyl bromide as a reagent. This reagent is used to protect ketones and aldehydes in their less reactive alcohol oxidation states and as a coupling component in various reactions .


Molecular Structure Analysis

The InChI code for (2-Bromobenzyl)triphenylphosphonium bromide is 1S/C25H21BrP.BrH/c26-25-19-11-10-12-21 (25)20-27 (22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1 . This code provides a specific description of the molecule’s structure.


Chemical Reactions Analysis

(2-Bromobenzyl)triphenylphosphonium bromide is involved in various chemical reactions. For instance, it is used as a reactant for the synthesis of Vernonia allenes and sesquiterpenoids, monohalovinylated pyrethroids with insecticidal activity, and Vitamin D analogs with anticancer activity .


Physical And Chemical Properties Analysis

(2-Bromobenzyl)triphenylphosphonium bromide is a solid at 20°C . More detailed physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Organic Synthesis Reactions

This compound finds its use in various organic synthesis reactions, including C-C bond formation . Its role as a reactant in stereoselective azidolysis of vinyl epoxides and enantioselective aziridination is noteworthy for producing chiral molecules with high precision .

Biomimetic Synthesis

Biomimetic synthesis aims to mimic biological pathways to create complex molecules. (2-Bromobenzyl)triphenylphosphonium bromide can be used in iron(III) mediated oxidative dimerization processes, which are inspired by natural enzymatic reactions, to synthesize compounds like benzoquinone parvistemin A .

Asymmetric Synthesis

The compound is instrumental in the enantioselective synthesis of syn-diarylheptanoids from D-glucose. This application is crucial for the production of enantiomerically pure compounds, which are important in the development of pharmaceuticals and agrochemicals .

Ligand for β-Amyloid Plaques

In neuroscience research, (2-Bromobenzyl)triphenylphosphonium bromide serves as a precursor for the preparation of ligands that target β-amyloid plaques . These ligands are used in imaging studies to understand the pathology of neurodegenerative diseases like Alzheimer’s .

Decarboxylative Transformations

This compound is also used in decarboxylative cyclopropanation reactions. Such transformations are valuable in synthetic chemistry for introducing cyclopropane rings into molecules, which can significantly alter their chemical and biological properties .

Crystallography Studies

Lastly, the crystal structure of (2-Bromobenzyl)triphenylphosphonium bromide has been determined, which aids in understanding its reactivity and potential applications. Crystallography provides insights into the molecular geometry and electronic structure, which are essential for designing new reactions and materials .

Safety and Hazards

(2-Bromobenzyl)triphenylphosphonium bromide is considered hazardous. It causes severe skin burns and eye damage, and may be corrosive to metals . It is advised to handle this chemical with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray .

properties

IUPAC Name

(2-bromophenyl)methyl-triphenylphosphanium;bromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21BrP.BrH/c26-25-19-11-10-12-21(25)20-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIUPTFWVTVISEG-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)[P+](CC2=CC=CC=C2Br)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21Br2P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30471284
Record name Phosphonium, [(2-bromophenyl)methyl]triphenyl-, bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30471284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

512.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2-Bromobenzyl)triphenylphosphonium bromide

CAS RN

36901-75-4
Record name Phosphonium, [(2-bromophenyl)methyl]triphenyl-, bromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30471284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2-Bromobenzyl)triphenylphosphonium bromide
Reactant of Route 2
Reactant of Route 2
(2-Bromobenzyl)triphenylphosphonium bromide
Reactant of Route 3
(2-Bromobenzyl)triphenylphosphonium bromide
Reactant of Route 4
Reactant of Route 4
(2-Bromobenzyl)triphenylphosphonium bromide
Reactant of Route 5
(2-Bromobenzyl)triphenylphosphonium bromide
Reactant of Route 6
(2-Bromobenzyl)triphenylphosphonium bromide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.